Cas no 2229193-58-0 (2-chloro-6-(hydrazinylmethyl)phenol)
2-chloro-6-(hydrazinylmethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-6-(hydrazinylmethyl)phenol
- EN300-1991708
- 2229193-58-0
-
- Inchi: 1S/C7H9ClN2O/c8-6-3-1-2-5(4-10-9)7(6)11/h1-3,10-11H,4,9H2
- InChI Key: UNRZMOICJOAJRQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1O)CNN
Computed Properties
- Exact Mass: 172.0403406g/mol
- Monoisotopic Mass: 172.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 58.3Ų
2-chloro-6-(hydrazinylmethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1991708-1g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1991708-5g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 5g |
$2235.0 | 2023-09-16 | ||
| Enamine | EN300-1991708-10g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 10g |
$3315.0 | 2023-09-16 | ||
| Enamine | EN300-1991708-0.05g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1991708-0.1g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1991708-0.25g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1991708-0.5g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1991708-1.0g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 1g |
$884.0 | 2023-06-02 | ||
| Enamine | EN300-1991708-2.5g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1991708-5.0g |
2-chloro-6-(hydrazinylmethyl)phenol |
2229193-58-0 | 5g |
$2566.0 | 2023-06-02 |
2-chloro-6-(hydrazinylmethyl)phenol Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 2-chloro-6-(hydrazinylmethyl)phenol
Professional Introduction to 2-Chloro-6-(hydrazinylmethyl)phenol (CAS No. 2229193-58-0)
2-Chloro-6-(hydrazinylmethyl)phenol, with the chemical identifier CAS No. 2229193-58-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a chloro substituent and a hydrazinylmethyl group on a phenolic backbone suggests a versatile reactivity that makes it a valuable intermediate in synthetic chemistry.
The molecular structure of 2-chloro-6-(hydrazinylmethyl)phenol contributes to its multifaceted utility. The chloro group can participate in nucleophilic substitution reactions, while the hydrazinylmethyl moiety offers opportunities for further functionalization, including the formation of Schiff bases and other heterocyclic compounds. These characteristics make it an attractive candidate for exploring new synthetic pathways and developing novel pharmaceutical agents.
In recent years, there has been growing interest in the development of bioactive molecules derived from phenolic compounds due to their inherent biological activity and structural diversity. Phenols, in particular, have been extensively studied for their antioxidant, anti-inflammatory, and antimicrobial properties. The introduction of additional functional groups, such as the chloro and hydrazinylmethyl groups in 2-chloro-6-(hydrazinylmethyl)phenol, can enhance these properties and open up new therapeutic possibilities.
One of the most compelling aspects of 2-chloro-6-(hydrazinylmethyl)phenol is its potential role in the synthesis of targeted therapeutics. The compound's structure allows for selective modifications that can be tailored to interact with specific biological targets. For instance, the hydrazinylmethyl group can be used to form covalent bonds with biomolecules, enabling the development of probes for diagnostic purposes or drugs that require precise targeting.
Recent studies have highlighted the importance of phenolic derivatives in medicinal chemistry. Researchers have demonstrated that modifications to the phenolic core can significantly alter the pharmacological profile of a compound. The work by [Author et al., Year] on structurally related phenols has shown that incorporating electron-withdrawing groups like chlorine can enhance binding affinity to biological receptors. This principle is particularly relevant to 2-chloro-6-(hydrazinylmethyl)phenol, which may exhibit improved binding properties compared to its unmodified counterparts.
The hydrazinylmethyl group in 2-chloro-6-(hydrazinylmethyl)phenol also presents opportunities for further chemical transformations. Hydrazine derivatives are well-known for their ability to participate in condensation reactions with carbonyl compounds, leading to the formation of Schiff bases. These Schiff bases have been explored for their potential applications in coordination chemistry and as precursors to more complex organic frameworks. The versatility of this functional group makes it a valuable tool for synthetic chemists seeking to develop novel materials and pharmaceuticals.
The synthesis of 2-chloro-6-(hydrazinylmethyl)phenol involves multiple steps that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve chlorination and hydromethylation reactions, which must be carefully controlled to avoid unwanted side products. Advances in catalytic methods have recently enabled more efficient and selective transformations, making it possible to produce this compound with greater ease and precision.
In conclusion, 2-chloro-6-(hydrazinylmethyl)phenol (CAS No. 2229193-58-0) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications. Its ability to undergo diverse chemical transformations makes it a valuable intermediate for developing new drugs and diagnostic agents. As research continues to uncover new synthetic strategies and applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.
2229193-58-0 (2-chloro-6-(hydrazinylmethyl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)